Fmoc-N-methyl-L-valine
Overview
Description
“Fmoc-N-methyl-L-valine” is a compound with the molecular formula C21H23NO41. It is used as enzyme substrates and reagents, culture media additives, dyes, stains, and indicators23. It is also involved in the preparation of N-methylated peptides23.
Synthesis Analysis
“Fmoc-N-methyl-L-valine” is a versatile reagent used in the Fmoc Solid-phase peptide synthesis4. However, coupling with Fmoc-mF was found to be slow and inefficient, most likely due to the steric hindrance of the α-methyl group5. Therefore, the amount of Fmoc-mF used was increased, and HATU was used as the coupling reagent instead of HBTU5.
Molecular Structure Analysis
The molecular weight of “Fmoc-N-methyl-L-valine” is 353.41 g/mol16. The compound has a well-defined crystalline structure through uniform parallel Fmoc stacking and the optimization of ion concentrations7.
Chemical Reactions Analysis
“Fmoc-N-methyl-L-valine” exhibits self-assembly properties, facilitating the formation of various structures that serve as excellent bio-organic scaffolds for diverse applications7. The morphologies resulting from self-assembly can be controlled through solvent variation7.
Physical And Chemical Properties Analysis
“Fmoc-N-methyl-L-valine” exhibits a shear-thinning property and transitions from gel to liquid-like materials by shear stress8. By decreasing the pH to 7.4, it exhibited a stiffer hydrogel (G′ = 12–26 kPa) than at pH 8.5 (G′ = 0.0003–3.5 Pa)8.
Scientific Research Applications
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Enzyme Substrates and Reagents
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Culture Media Additives
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Preparation of N-Methylated Peptides
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Dyes, Stains and Indicators
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Synthesis of 4-Thiazolidinones and 4-Metathiazanones
-
3D Cell Culture and Regenerative Medicine
- Fmoc-dipeptides, which include Fmoc-N-methyl-L-valine, have been used in the fabrication of nanostructures with potential applications in 3D-cell culture and regenerative medicine . They have numerous advantages, such as ease of synthesis, degradation over time into predictable metabolites without immunogenicity, easy integration into bioactive ligands, widely tunable mechanical properties, cell signaling capacity, and most importantly high biocompatibility .
- The methods of application would involve using Fmoc-N-methyl-L-valine in the preparation of the peptide hydrogel scaffolds. These scaffolds could then be used for 3D cell culture .
- The results or outcomes would be the successful preparation of the scaffolds and their use in 3D cell culture. The scaffolds could support the growth and differentiation of various types of cells .
Safety And Hazards
Future Directions
properties
IUPAC Name |
(2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-methylbutanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO4/c1-13(2)19(20(23)24)22(3)21(25)26-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18-19H,12H2,1-3H3,(H,23,24)/t19-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCXXXPZNQXXRIG-IBGZPJMESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)O)N(C)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C(=O)O)N(C)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30359654 | |
Record name | Fmoc-N-methyl-L-valine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30359654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-N-methyl-L-valine | |
CAS RN |
84000-11-3 | |
Record name | N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-N-methyl-L-valine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=84000-11-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Fmoc-N-methyl-L-valine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30359654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(((9H-fluoren-9-yl)methoxy)carbonyl)-N-methyl-L-valine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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